Cas no 68210-26-4 (4-chloro-2-(propan-2-yl)pyrimidine)

4-Chloro-2-(propan-2-yl)pyrimidine is a halogenated pyrimidine derivative featuring a chloro substituent at the 4-position and an isopropyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloro group enables nucleophilic substitution reactions, facilitating further functionalization, while the isopropyl moiety may enhance steric and electronic properties. The pyrimidine core is a common pharmacophore, making this compound valuable for drug discovery and development. High purity grades are available to ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended due to its sensitivity to moisture and reactivity.

4-chloro-2-(propan-2-yl)pyrimidine structure

68210-26-4 structure

Product Name:4-chloro-2-(propan-2-yl)pyrimidine

CAS No:68210-26-4

MF:C₇H₉ClN₂

MW:156.612760305405

MDL:MFCD09746255

CID:969503

PubChem ID:12440896

Update Time:2025-10-18

4-chloro-2-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-2-ISOPROPYLPYRIMIDINE
- 4-chloro-2-propan-2-ylpyrimidine
- 4-chloro-2-(propan-2-yl)pyrimidine
- 4-Chloro-2-isopropyl-pyrimidine
- GS2521
- CS-0038580
- EN300-71398
- DTXSID60498368
- F8880-7557
- Z445153114
- 68210-26-4
- W12563
- FT-0752960
- AB51255
- SCHEMBL2649749
- MFCD09746255
- AKOS009844653
- BS-53379
- AMY27435
- PULLJCZLRYHWLC-UHFFFAOYSA-N
- SY123592
- DA-03656
- MDL： MFCD09746255
- Inchi： 1S/C7H9ClN2/c1-5(2)7-9-4-3-6(8)10-7/h3-5H,1-2H3
- InChI Key： PULLJCZLRYHWLC-UHFFFAOYSA-N
- SMILES： ClC1=CC=NC(C(C)C)=N1

Computed Properties

Exact Mass: 156.0454260g/mol
Monoisotopic Mass: 156.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 25.8Å²

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